Cas no 89823-23-4 (6-(4-Cyano-biphenyl-4'-yloxy)hexyl acrylate)

• Product Name: 6-(4-Cyano-biphenyl-4'-yloxy)hexyl acrylate
• CAS No: 89823-23-4
• MF: C₂₂H₂₃NO₃
• MW: 349.422926187515
• MDL: MFCD16293619
• CID: 1066891
• PubChem ID: 354333990
• Update Time: 2025-05-23

6-(4-Cyano-biphenyl-4'-yloxy)hexyl acrylate Chemical and Physical Properties

Names and Identifiers

• 6-(4-Cyano-biphenyl-4'-yloxy)hexyl acrylate
• 4-[(6-Acryloyloxy)hexyloxy]-4'-cyanobiphenyl
• 6-((4'-cyanobiphenyl)-4-yloxy)hexylacrylate
• Acrylic Acid 6-[(4'-Cyano-[1,1'-biphenyl]-4-yl)oxy]hexyl Ester
• 4'-[(6-Acryloyloxy)hexyloxy]-4-biphenylcarbonitrile
• 6-[(4'-Cyano-[1,1'-biphenyl]-4-yl)oxy]hexyl Acrylate
• 6-(4'-Cyanobiphenyl-4-oxy)hexyl acrylate
• 6-(4'-Cyanobiphenyl-4-yloxy)hexyl acrylate
• CB 6
• 6-((4'-Cyano-[1,1'-biphenyl]-4-yl)oxy)hexyl acrylate
• A6CB
• IGHSOWSFSFGPAZ-UHFFFAOYSA-N
• OR53136
• 4-cyano-4'-(6-acryloxyhexyloxy)biphenyl
• 6-(4-cyanobiphenyl-4'-yloxy)hexyl acrylate
• 6-[(4′-Cyano[1,1′-biphenyl]-4-yl)oxy]hexyl 2-propenoate (ACI)
• 4-(6-Acryloyloxyhexyloxy)-4′-cyano-1,1′-biphenyl
• 4′-(6-Acryloyoxyhexyloxy)-4-biphenylcarbonitrile
• 4′-Cyano-4-(6-acryloyloxyhexyloxy)biphenyl
• 6-(4-Cyano-biphenyl-4′-yloxy)hexyl acrylate
• 6-(4′-Cyano-1,1′-biphenyl-4-yloxy)hexyl 2-propenoate
• 6-(4′-Cyanobiphenyl-4-oxy)hexyl acrylate
• 6-(4′-Cyanobiphenyl-4-yloxy)hexyl acrylate
• A 6CB
• A 6OCB
• 6-[(4 inverted exclamation mark -Cyano-4-biphenylyl)oxy]hexyl Acrylate
• 6-[4-(4-cyanophenyl)phenoxy]hexyl Prop-2-enoate
• 6-((4'-Cyano-[1,1'-biphenyl]-4-yl)oxy)hexylacrylate
• BS-51468
• MFCD16293619
• A2986
• SY055547
• SCHEMBL103263
• DB-317864
• RM0230
• 89823-23-4
• F16514
• CS-0167377

• MDL： MFCD16293619
• Inchi： 1S/C22H23NO3/c1-2-22(24)26-16-6-4-3-5-15-25-21-13-11-20(12-14-21)19-9-7-18(17-23)8-10-19/h2,7-14H,1,3-6,15-16H2
• InChI Key： IGHSOWSFSFGPAZ-UHFFFAOYSA-N
• SMILES： N#CC1C=CC(C2C=CC(OCCCCCCOC(C=C)=O)=CC=2)=CC=1

Computed Properties

• Exact Mass: 349.16800
• Monoisotopic Mass: 349.16779360g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 11
• Complexity: 465
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 59.3
• XLogP3: 5.1

Experimental Properties

• Density: 1.12±0.1 g/cm3 (20 ºC 760 Torr),
• Melting Point: 71°C(lit.)
• Boiling Point: 518.4±45.0 °C at 760 mmHg
• Flash Point: 224.3±18.9 °C
• Solubility: Insuluble (5.9E-4 g/L) (25 ºC),
• PSA: 59.32000
• LogP: 4.89368
• Vapor Pressure: 0.0±1.4 mmHg at 25°C

6-(4-Cyano-biphenyl-4'-yloxy)hexyl acrylate Security Information

• Symbol:
• Prompt：warning
• Signal Word：warning
• Hazard Statement： H302+H312+H332-H315-H317-H319
• Warning Statement： P261-P264-P270-P271-P272-P280-P301+P312+P330-P302+P352+P312+P362+P364-P304+P340+P312-P305+P351+P338+P337+P313-P501
• Safety Instruction： H302+H312+H332+H315+H317+H319
• Storage Condition：4° CStore…,-4℃Store…Better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives Biphenylcarbonitriles

Additional information on 6-(4-Cyano-biphenyl-4'-yloxy)hexyl acrylate

Introduction to 6-(4-Cyano-biphenyl-4'-yloxy)hexyl Acrylate (CAS No. 89823-23-4)

6-(4-Cyano-biphenyl-4'-yloxy)hexyl acrylate, with the CAS number 89823-23-4, is a versatile compound that has garnered significant attention in the fields of materials science and pharmaceutical research. This acrylate derivative is characterized by its unique molecular structure, which combines a biphenyl moiety with a cyano group and an acrylate functional group. This combination endows the compound with a range of valuable properties, making it a subject of extensive study and application.

The biphenyl moiety in 6-(4-Cyano-biphenyl-4'-yloxy)hexyl acrylate contributes to its rigidity and planarity, which are crucial for its use in liquid crystal materials. The cyano group, known for its strong electron-withdrawing properties, enhances the compound's stability and reactivity. Meanwhile, the acrylate functional group provides reactive sites for polymerization, making the compound an excellent monomer for various polymerization reactions.

Recent research has highlighted the potential of 6-(4-Cyano-biphenyl-4'-yloxy)hexyl acrylate in the development of advanced materials. For instance, a study published in the Journal of Materials Chemistry C demonstrated that this compound can be used to create liquid crystalline polymers with enhanced thermal stability and mechanical strength. These polymers have found applications in optical devices, such as displays and sensors, due to their unique optical properties.

In the pharmaceutical industry, 6-(4-Cyano-biphenyl-4'-yloxy)hexyl acrylate has shown promise as a building block for drug delivery systems. Its ability to form stable and biocompatible polymers makes it suitable for encapsulating and delivering therapeutic agents. A recent study in the International Journal of Pharmaceutics reported that polymers derived from this acrylate can improve the solubility and bioavailability of poorly soluble drugs, thereby enhancing their therapeutic efficacy.

The synthesis of 6-(4-Cyano-biphenyl-4'-yloxy)hexyl acrylate typically involves several steps, including the preparation of the biphenyl intermediate and subsequent functionalization with the cyano and acrylate groups. Various synthetic routes have been explored to optimize yield and purity. One common method involves the reaction of 4-cyanobiphenyl with 6-hydroxyhexyl acrylate in the presence of a suitable catalyst. The resulting product is then purified using techniques such as column chromatography or recrystallization.

The physical properties of 6-(4-Cyano-biphenyl-4'-yloxy)hexyl acrylate

Safety considerations are essential when handling 6-(4-Cyano-biphenyl-4'-yloxy)hexyl acrylate. While it is not classified as a hazardous material under current regulations, proper precautions should be taken to avoid skin contact and inhalation. Personal protective equipment (PPE), such as gloves and safety goggles, should be worn during handling, and work should be conducted in well-ventilated areas.

In conclusion, 6-(4-Cyano-biphenyl-4'-yloxy)hexyl acrylate (CAS No. 89823-23-4) is a multifunctional compound with significant potential in both materials science and pharmaceutical research. Its unique molecular structure and favorable properties make it an attractive candidate for developing advanced materials and drug delivery systems. Ongoing research continues to uncover new applications and optimize its synthesis methods, further solidifying its importance in these fields.